3-(benzo[d]thiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate

• IUPAC Name: [3-(1,3-benzothiazol-2-yl)-2-methyl-4-oxochromen-7-yl] 3-methoxybenzoate
• InChI: InChI=1S/C25H17NO5S/c1-14-22(24-26-19-8-3-4-9-21(19)32-24)23(27)18-11-10-17(13-20(18)30-14)31-25(28)15-6-5-7-16(12-15)29-2/h3-13H,1-2H3
• InChI Key: OWICGZKLXWWNFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC(=O)C3=CC(=CC=C3)OC)C4=NC5=CC=CC=C5S4
• Molecular Formula: C25H17NO5S
• Molecular Weight: 443.5 g/mol
• CAS No.: 610759-43-8

Description

3-(benzo[d]thiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate is a useful research compound. Its molecular formula is C25H17NO5S and its molecular weight is 443.47. The purity is usually 95%.
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Mechanism of Action

Mode of Action

The compound interacts with its target, Topo I, by inhibiting its activity . This inhibition is achieved through a process known as DNA intercalation , where the compound inserts itself between the DNA base pairs, disrupting the normal functioning of the DNA molecule .

Result of Action

The compound’s action results in cell apoptosis , primarily in cancer cells . This is achieved through the up-regulation of pro-apoptotic proteins, down-regulation of anti-apoptotic proteins, and activation of caspase-3, a crucial enzyme in the apoptosis pathway . This leads to mitochondrial dysfunction , another key event in the apoptosis process .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the polarity of the solvent used can affect the degree of charge transfer in the compound, which can in turn influence its interaction with its targets . Additionally, the compound’s stability and efficacy could be affected by factors such as pH, temperature, and the presence of other substances in the environment.

Biochemical Analysis

Cellular Effects

It may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

It may have effects on metabolic flux or metabolite levels .